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Compound of Interest

Compound Name: Apocynin-d3

Cat. No.: B1366914 Get Quote

An In-depth Guide to Interpreting an Apocynin-d3 Certificate of Analysis

For researchers, scientists, and drug development professionals, a Certificate of Analysis

(CoA) is a critical document that guarantees the identity, purity, and quality of a chemical

compound. This guide provides a detailed walkthrough for interpreting the CoA for Apocynin-
d3, a deuterated form of Apocynin commonly used as an internal standard and in metabolic

studies. Understanding the data presented and the methodologies used is paramount for

ensuring the validity and reproducibility of experimental results.

Apocynin-d3 is the deuterium-labeled version of Apocynin, a well-known inhibitor of NADPH

oxidase.[1] Apocynin itself is a methoxy-substituted catechol that demonstrates anti-

inflammatory properties.[2][3] The deuteration of apocynin to create Apocynin-d3 is primarily

for its use as an internal standard in clinical mass spectrometry and as a tracer in drug

development to study pharmacokinetic and metabolic profiles.[1]

Summary of Quantitative Data
A typical Certificate of Analysis for Apocynin-d3 will contain key quantitative data that certifies

its identity and quality. These specifications are summarized below for easy reference and

comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1366914?utm_src=pdf-interest
https://www.benchchem.com/product/b1366914?utm_src=pdf-body
https://www.benchchem.com/product/b1366914?utm_src=pdf-body
https://www.benchchem.com/product/b1366914?utm_src=pdf-body
https://www.benchchem.com/product/b1366914?utm_src=pdf-body
https://www.medchemexpress.com/apocynin-d3.html
https://www.scbt.com/p/apocynin-498-02-2
https://www.merckmillipore.com/ID/id/product/Apocynin-CAS-498-02-2-Calbiochem,EMD_BIO-178385
https://www.benchchem.com/product/b1366914?utm_src=pdf-body
https://www.medchemexpress.com/apocynin-d3.html
https://www.benchchem.com/product/b1366914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Specification Description

Product Name
Apocynin-d3 / Acetovanillone-

d3

The common chemical name

and synonyms.

CAS Number 80404-23-5
A unique identifier for this

specific chemical substance.[4]

Molecular Formula C₉H₇D₃O₃

Describes the elemental

composition of the molecule,

indicating the presence of

three deuterium (D) atoms.[4]

Molecular Weight 169.19 g/mol

The mass of one mole of the

substance, accounting for the

heavier deuterium isotopes.[4]

Purity ≥98%

The percentage of the desired

compound, typically

determined by HPLC or GC

analysis.[2][3][5]

Appearance White to off-white powder

A qualitative description of the

physical state and color of the

compound.[3]

Solubility
Soluble in DMSO (e.g., to 10

mM or 100 mM)

Provides guidance on

appropriate solvents for

preparing stock solutions.[4][5]

Storage
Store at Room Temperature or

-20°C

Recommended conditions to

maintain the stability of the

compound.[3]

Experimental Protocols and Methodologies
The values presented in a CoA are derived from rigorous analytical testing. Understanding the

principles behind these tests is crucial for interpreting the data correctly.
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The process of certifying a chemical standard involves a logical sequence of tests to confirm its

identity, purity, and quantity. This workflow ensures that the material meets the required

specifications before it is released for use.
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Certificate of Analysis Workflow for Apocynin-d3

Identity Tests

Purity & Quantification

Raw Material Receipt

Visual Inspection
(Appearance, Color)

Identity Confirmation

Mass Spectrometry (MS)
Confirms Molecular Weight (169.19 g/mol)

NMR Spectroscopy
Confirms Structure & Deuteration

Purity Assessment

HPLC / UPLC
Determines % Purity (≥98%)

Final CoA Generation
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Apocynin's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

